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benchmarking N,N-Dimethyl-13C2-formamide
analytical methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N,N-Dimethyl-13C2-formamide

CAS No.: 117880-10-1

Cat. No.: S1492594

Chemical Profile: N,N-Dimethyl-13C2-formamide

The table below consolidates the basic identifying information and properties for N,N-Dimethyl-13C2-

formamide gathered from the search results.

Property Details

CAS Number 117880-10-1 [1] [2]

Molecular c3C,H,NO or C3H,/NO [1] [2]
Formula

Molecular 75.08 g/mol [1] [2]

Weight

Common Name 13C Labeled N,N-dimethylformamide [2]
Isotopic Purity 99 atom % 13C [2]

Description A stable isotope-labeled form of the common solvent DMF, where two carbon atoms
are the 13C isotope [1].

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1492594?utm_src=pdf-body
https://www.smolecule.com/products/s1492594?utm_src=pdf-interest
https://www.smolecule.com/products/s1492594?utm_src=pdf-body
https://www.smolecule.com/products/s1492594?utm_src=pdf-body
https://www.smolecule.com/products/s1492594?utm_src=pdf-body
https://www.scbt.com/p/n-n-dimethyl-13c2-formamide-117880-10-1
https://www.chemicalbook.com/ProductChemicalPropertiesCB6230094_EN.htm
https://www.scbt.com/p/n-n-dimethyl-13c2-formamide-117880-10-1
https://www.chemicalbook.com/ProductChemicalPropertiesCB6230094_EN.htm
https://www.scbt.com/p/n-n-dimethyl-13c2-formamide-117880-10-1
https://www.chemicalbook.com/ProductChemicalPropertiesCB6230094_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB6230094_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB6230094_EN.htm
https://www.scbt.com/p/n-n-dimethyl-13c2-formamide-117880-10-1
https://www.smolecule.com/products/s1492594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Property

Boiling Point

Melting Point

Density

Flash Point

Details

153 °C (lit.) [2]

-61 °C (lit.) [2]

0.970 g/mL at 25 °C [2]

136 °F (58 °C) [2]

Potential Avenues for Analytical Benchmarking

While the search results lack direct experimental data, the primary value of N,N-Dimethyl-13C2-formamide

in analysis lies in its use as an internal standard. Here is a conceptual workflow for how it would be used in

benchmarking experiments, such as comparing the performance of different sample preparation methods:

(Start: Sample Preparation Method Comparisoa

N

Spike Sample Set A with Spike Sample Set B with
N,N-Dimethyl-13C2- formamlde N,N- Dlmethyl 13C2-formamide

Process both sample sets
through LC-MS or GC-MS

l

[ Measure analyte response j
r

elative to the 13C internal standard

Compare key metrics:

Recovery, Precision, Signal-to-Noise
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The key performance metrics you would measure in such a benchmarking study include:

¢ Recovery Rate: How effectively the method recovers the target analytes.

e Precision: The reproducibility of results, measured by the relative standard deviation (RSD).

¢ Signal-to-Noise Ratio: An indicator of the method's sensitivity and the limit of detection.

¢ lon Suppression/[Enhancement: The 13C-labeled standard helps correct for matrix effects in mass
spectrometry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s1492594?utm_src=pdf-body-img
https://www.smolecule.com/products/s1492594?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/n-n-dimethyl-13c2-formamide-117880-10-1
https://www.chemicalbook.com/ProductChemicalPropertiesCB6230094_EN.htm
https://www.smolecule.com/products/b1492594#benchmarking-n-n-dimethyl-13c2-formamide-analytical-methods
https://www.smolecule.com/products/b1492594#benchmarking-n-n-dimethyl-13c2-formamide-analytical-methods
https://www.smolecule.com/products/b1492594#benchmarking-n-n-dimethyl-13c2-formamide-analytical-methods
https://www.smolecule.com/products/b1492594#benchmarking-n-n-dimethyl-13c2-formamide-analytical-methods
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1492594?utm_src=pdf-bulk
https://www.smolecule.com/products/s1492594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s1492594?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

